Cas no 2755167-59-8 ((4R,4'R)-4,4'-Dimethyl-4,4',5,5'-tetrahydro-2,2'-bioxazole)

• Product Name: (4R,4'R)-4,4'-Dimethyl-4,4',5,5'-tetrahydro-2,2'-bioxazole
• CAS No: 2755167-59-8
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 6625956
• PubChem ID: 146026322
• Update Time: 2026-03-11

(4R,4'R)-4,4'-Dimethyl-4,4',5,5'-tetrahydro-2,2'-bioxazole Chemical and Physical Properties

Names and Identifiers

• E81416
• (R,R)-Me-Bisbox
• 2755167-59-8
• (4R,4'R)-4,4'-Dimethyl-4,4',5,5'-tetrahydro-2,2'-bioxazole
• CS-0113767
• 2,2'-Bioxazole, 4,4',5,5'-tetrahydro-4,4'-dimethyl-, (4R,4'R)-
• (R,R)-4,4-dimethyl-4,5,4',5'-tetrahydro [2.2]bioxazolyl
• (4R)-4-methyl-2-[(4R)-4-methyl-4,5-dihydro-1,3-oxazol-2-yl]-4,5-dihydro-1,3-oxazole

• Inchi： 1S/C8H12N2O2/c1-5-3-11-7(9-5)8-10-6(2)4-12-8/h5-6H,3-4H2,1-2H3/t5-,6-/m1/s1
• InChI Key： LPLHQOJOWVSLQY-PHDIDXHHSA-N
• SMILES： O1C(C2=N[C@H](C)CO2)=N[C@H](C)C1

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.2Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 218.5±23.0 °C(Predicted)
• pka: 3.96±0.70(Predicted)

Additional information on (4R,4'R)-4,4'-Dimethyl-4,4',5,5'-tetrahydro-2,2'-bioxazole

Introduction to (4R,4'R)-4,4'-Dimethyl-4,4',5,5'-Tetrahydro-2,2'-Bioxazole (CAS No. 2755167-59-8)

Compound CAS No. 2755167-59-8, identified by its systematic name as (4R,4'R)-4,4'-Dimethyl-4,4',5,5'-Tetrahydro-2,2'-Bioxazole, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The precise stereochemistry and molecular architecture of this oxazole derivative make it a promising candidate for further exploration in medicinal chemistry.

The< strong>(4R,4'R)-configuration of the bixazole core is particularly noteworthy, as it influences the compound's interactions with biological targets. This stereochemical arrangement has been meticulously optimized to enhance binding affinity and selectivity, which are critical factors in the design of effective therapeutic agents. Recent studies have highlighted the importance of such stereochemical precision in modulating pharmacological activity, making this compound a subject of intense interest among researchers.

In the realm of drug discovery, oxazole derivatives have demonstrated remarkable versatility due to their ability to engage with various biological pathways. The< strong>dimethyl substitution at the 4 and 4' positions further refines the compound's pharmacophore, contributing to its unique chemical profile. This modification has been strategically incorporated to improve metabolic stability and reduce off-target effects, thereby enhancing overall therapeutic efficacy.

The< strong>tetrahydro moiety in the molecule introduces a conformational flexibility that can be exploited to optimize drug-like properties such as solubility and bioavailability. These characteristics are essential for ensuring that the compound can effectively reach its target site within the body. Additionally, the< strong>bioxazole scaffold provides a stable framework that can be further functionalized to explore new chemical space and discover novel therapeutic interventions.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular behavior, allowing researchers to design and synthesize compounds with tailored properties. The< strong>(4R,4'R)-isomer of 4,4'-Dimethyl-4,4',5,5'-Tetrahydro-2,2'-Bioxazole has been extensively studied using molecular modeling techniques to understand its interactions with potential biological targets. These studies have provided valuable insights into how structural modifications can be leveraged to improve pharmacological outcomes.

The< strong>pharmaceutical industry continues to invest heavily in the development of innovative molecules like this one. The< strong>CAS No. 2755167-59-8 compound exemplifies the ongoing efforts to create next-generation therapeutics that address unmet medical needs. Its unique combination of structural features makes it a versatile tool for exploring new treatment modalities across multiple therapeutic areas.

In conclusion, (4R,4'R)-4,4'-Dimethyl-4,4',5,5'-Tetrahydro-2,2'-Bioxazole represents a significant contribution to the field of pharmaceutical chemistry. Its precise stereochemistry and well-designed molecular architecture position it as a promising candidate for further development. As research continues to uncover new applications for this compound and related derivatives, its potential impact on drug discovery and development is likely to grow.